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Introduction
MCU-i11 is a small molecule that acts as a negative regulator of the mitochondrial calcium

uniporter (MCU) complex. It is a valuable tool for studying the physiological and pathological

roles of mitochondrial calcium signaling in various cellular processes. MCU-i11 has been

shown to reduce mitochondrial Ca2+ uptake in a variety of cell types, making it a useful

pharmacological agent for investigating the consequences of inhibiting this crucial cellular

function. This document provides detailed protocols for the use of MCU-i11 in cultured cells,

including its mechanism of action, preparation, and application in key cellular assays.

Mechanism of Action
MCU-i11 exerts its inhibitory effect on mitochondrial calcium uptake by directly targeting the

mitochondrial calcium uptake 1 (MICU1) protein, a key regulatory subunit of the MCU complex.

[1] MICU1 acts as a gatekeeper for the MCU channel, preventing calcium entry at low cytosolic

calcium concentrations. MCU-i11 binds to a specific cleft in MICU1, which stabilizes the closed

conformation of the MCU complex and thus inhibits mitochondrial Ca2+ influx even when

cytosolic calcium levels rise.[1] The inhibitory action of MCU-i11 is dependent on the presence

of MICU1; in cells lacking MICU1, the effect of MCU-i11 is lost.[1][2] This specific mechanism

of action makes MCU-i11 a targeted tool for modulating MCU activity.
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Caption: Signaling pathway of the mitochondrial calcium uniporter (MCU) and the inhibitory

action of MCU-i11.

Preparation and Storage of MCU-i11
Proper handling and storage of MCU-i11 are critical for maintaining its activity.

Reconstitution: MCU-i11 is typically supplied as a solid. Reconstitute the compound in a

suitable solvent such as DMSO to create a stock solution. For example, to prepare a 10 mM

stock solution, dissolve 1 mg of MCU-i11 (check the molecular weight on the product

datasheet) in the calculated volume of DMSO.

Storage: Store the solid compound and the stock solution at -20°C or -80°C for long-term

storage, protected from light. For short-term use, the stock solution can be stored at -20°C for

up to one month. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary
The following tables summarize the effective concentrations and inhibitory effects of MCU-i11
in various cell lines as reported in the literature.
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Parameter Cell Line Concentration Effect Reference

Effective

Concentration
HeLa 10 µM

Reduction of

mitochondrial

Ca2+ uptake

[3]

Mouse

Embryonic

Fibroblasts

(MEFs)

10 µM

Reduction of

mitochondrial

Ca2+ uptake

[3]

MDA-MB-231

(Human Breast

Cancer)

10 µM

Reduction of

mitochondrial

Ca2+ uptake

[3]

HEK293T

(Human

Embryonic

Kidney)

10 µM

Reduction of

mitochondrial

Ca2+ uptake

[3]

IC50

(Mitochondrial

Ca2+ Uptake)

Permeabilized

HEK cells
1-3 µM

Inhibition of

mitochondrial

Ca2+ uptake

[2]

Intact HeLa cells 3-10 µM

Attenuation of

mitochondrial

Ca2+ increase

[2]

Binding Affinity

(KD)
MCU-i11/Micu1 2.9 µM [1]

MCU-i11/Micu1-

Micu2 complex
2.7 µM [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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